Cas no 89121-16-4 (Benzenemethanol, 3-chloro-α-ethyl-5-methoxy-)

• Product Name: Benzenemethanol, 3-chloro-α-ethyl-5-methoxy-
• CAS No: 89121-16-4
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 611572
• Update Time: 2023-11-18

Benzenemethanol, 3-chloro-α-ethyl-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-chloro-a-ethyl-5-methoxy-
• Benzenemethanol, 3-chloro-alpha-ethyl-5-methoxy-
• CID 119093891
• Benzenemethanol, 3-chloro-α-ethyl-5-methoxy-
• 1-(3-chloro-5-methoxyphenyl)propan-1-ol
• 3-Chloro-α-ethyl-5-methoxybenzenemethanol

• Inchi： 1S/C10H13ClO2/c1-3-10(12)7-4-8(11)6-9(5-7)13-2/h4-6,10,12H,3H2,1-2H3
• InChI Key： JIYVLCYAYLXLGW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CC)O)OC

Computed Properties

• Exact Mass: 200.06
• Monoisotopic Mass: 200.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 293.3±30.0 °C(Predicted)
• pka: 14.20±0.20(Predicted)